Cas no 1057268-24-2 (1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol)

• Product Name: 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol
• CAS No: 1057268-24-2
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5970948
• PubChem ID: 165717819
• Update Time: 2025-06-09

1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1057268-24-2
• EN300-740588
• 1-{[2-(propan-2-yl)phenyl]methyl}piperidin-4-ol
• 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol

• Inchi： 1S/C15H23NO/c1-12(2)15-6-4-3-5-13(15)11-16-9-7-14(17)8-10-16/h3-6,12,14,17H,7-11H2,1-2H3
• InChI Key： GXIYSMIUVPNVQW-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2C(C)C)CC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol

Professional Introduction to Compound with CAS No. 1057268-24-2 and Product Name: 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol

The compound identified by the CAS number 1057268-24-2 and the product name 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a piperidine core with a substituted phenyl and propyl group, has garnered attention due to its structural complexity and potential biological activities. The piperidine ring is a common motif in medicinal chemistry, known for its role in modulating various biological pathways, while the aromatic and aliphatic substituents contribute to its unique pharmacophoric properties.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for therapeutic applications. The structural framework of 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol positions it as a candidate for further exploration in drug discovery. Specifically, the presence of the propyl group on the phenyl ring introduces steric and electronic modifications that can influence binding affinity and selectivity. These features are particularly relevant in the context of designing small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For instance, modifications to the piperidine scaffold have led to the development of compounds with enhanced solubility, reduced toxicity, and improved pharmacokinetic profiles. The compound 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol aligns with this trend, as its structure suggests potential advantages in these areas. The combination of an aromatic ring and an aliphatic side chain can provide a balance between lipophilicity and polarizability, which is crucial for drug-like properties.

One of the key aspects of this compound is its potential interaction with biological targets. The piperidine nitrogen can form hydrogen bonds with polar residues in proteins, while the phenyl ring can engage in π-stacking interactions. These interactions are critical for achieving high binding affinity. Additionally, the propyl group can modulate the compound's conformational flexibility, influencing its ability to fit into binding pockets. Such structural features make 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol a promising candidate for further biochemical investigation.

From a synthetic perspective, 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol presents an interesting challenge due to its complex architecture. The synthesis would likely involve multi-step reactions, including functional group transformations such as alkylation and reduction. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like piperidine derivatives. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been particularly useful in constructing these molecules with high precision.

The pharmacological evaluation of 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol is essential to determine its therapeutic potential. Initial studies could focus on assessing its activity against relevant biological targets using enzyme inhibition assays or cell-based assays. The compound's interaction with proteins such as kinases or G protein-coupled receptors (GPCRs) could provide insights into its mechanism of action. Furthermore, structural biology techniques like X-ray crystallography or NMR spectroscopy could be employed to elucidate how it binds to its target(s).

In conclusion, 1-{[2-(Propan-2-yl)phenyl]methyl}piperidin-4-ol, identified by CAS number 1057268-24-2, represents a structurally intriguing compound with potential applications in pharmaceutical research. Its piperidine core combined with aromatic and aliphatic substituents makes it a valuable scaffold for drug discovery efforts aimed at modulating various biological pathways. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing innovative therapeutic strategies.